molecular formula C22H13Br B8590953 4-[4'-(Phenylethynyl)phenylethynyl]phenylbromide CAS No. 600707-38-8

4-[4'-(Phenylethynyl)phenylethynyl]phenylbromide

Cat. No.: B8590953
CAS No.: 600707-38-8
M. Wt: 357.2 g/mol
InChI Key: YTAQJLFIHKUEGB-UHFFFAOYSA-N
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Description

4-[4'-(Phenylethynyl)phenylethynyl]phenylbromide is a useful research compound. Its molecular formula is C22H13Br and its molecular weight is 357.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

600707-38-8

Molecular Formula

C22H13Br

Molecular Weight

357.2 g/mol

IUPAC Name

1-bromo-4-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene

InChI

InChI=1S/C22H13Br/c23-22-16-14-21(15-17-22)13-12-20-10-8-19(9-11-20)7-6-18-4-2-1-3-5-18/h1-5,8-11,14-17H

InChI Key

YTAQJLFIHKUEGB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C#CC3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

In an especially contemplated arm extension strategy depicted in FIG. 4, in which AD represents an adamantane or diamantane group. Phenylacetylene is a starting molecule that is reacted (A1) with TBPA (supra) to yield 1,3,5,7-tetrakis[3′/4′-(phenylethynyl)phenyl]adamantane. Alternatively, phenylacetylene can be converted (B1) to 4-(phenylethynyl)phenylbromide that is subsequently reacted (C1) with trimethylsilylacetylene to form 4-(phenylethynyl)phenylacetylene. TBPA can then be reacted (with phenylethynylphenylacetylene to 1,3,5,7-tetrakis{3′/4′-[4″-(phenylethynyl)phenylethynyl]phenyl}-adarnantane. In a further extension reaction, phenylethynylphenylacetylene is reacted (2) with 1-bromo-4-iodobenzene to form 4-[4′-(phenylethynyl)phenylethynyl]phenylbromide that is further converted (C2) to 4-[4′-(phenylethynyl)phenylethynyl]acetylene. The so formed 4-[4′-(phenylethynyl)phenylethynyl]acetylene may then be reacted (A3) with TBA to yield 1,3,5,7-tetrakis-{3′/4′-[4″-(4′-(phenylethynyl)phenylethynyl)phenylethynyl]phenyl}adamantane.
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